Cas no 1932455-20-3 ((3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester)

• Product Name: (3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester
• CAS No: 1932455-20-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• MDL: MFCD18914360
• CID: 4778874
• Update Time: 2025-06-25

(3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester
• SB34777
• tert-Butyl ((3R,4S)-1-benzyl-3-hydroxypiperidin-4-yl)carbamate

• MDL： MFCD18914360
• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(21)18-14-9-10-19(12-15(14)20)11-13-7-5-4-6-8-13/h4-8,14-15,20H,9-12H2,1-3H3,(H,18,21)/t14-,15+/m0/s1
• InChI Key： BZTXNBTZLOOGHU-LSDHHAIUSA-N
• SMILES： O[C@@H]1CN(CC2C=CC=CC=2)CC[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• XLogP3: 2
• Topological Polar Surface Area: 61.8

Additional information on (3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester

Introduction to (3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester (CAS No. 1932455-20-3)

(3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester, identified by its CAS number 1932455-20-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique stereochemistry of this molecule, characterized by the (3R,4S) configuration, makes it a subject of considerable interest among researchers exploring novel therapeutic agents.

The structure of (3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester features a benzyl group attached to the nitrogen atom of the piperidine ring and a hydroxyl group at the 3-position. This arrangement contributes to its complex interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry. The tert-butyl ester moiety at the carboxylic acid group enhances the stability of the compound, facilitating its use in synthetic and pharmacological studies.

In recent years, there has been growing interest in piperidine derivatives due to their role as key scaffolds in the development of drugs targeting various diseases. The stereochemistry of these compounds plays a crucial role in their biological activity, and the (3R,4S) configuration of (3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester has been carefully selected based on structural optimization studies. These studies often involve computational modeling and experimental validation to ensure that the compound exhibits the desired pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of a hydroxyl group at the 3-position of the piperidine ring suggests that this compound may interact with enzymes and receptors involved in these pathways. Preliminary studies have indicated that such interactions could lead to therapeutic effects in conditions such as depression, anxiety, and Parkinson's disease.

Furthermore, the benzyl group attached to the nitrogen atom may contribute to the compound's solubility and bioavailability, which are critical factors in drug design. The tert-butyl ester group not only stabilizes the molecule but also provides a handle for further chemical modifications. This versatility allows researchers to explore different analogs with tailored properties, enhancing the likelihood of discovering potent and selective therapeutic agents.

The synthesis of (3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as chiral resolution and asymmetric synthesis are often employed to achieve the desired stereochemical purity. These methods ensure that the final product retains its intended biological activity and avoids unwanted side effects.

Recent advancements in analytical chemistry have enabled more accurate characterization of complex molecules like this one. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the structure and conformation of (3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester. These data are essential for understanding how the compound interacts with biological targets and for optimizing its pharmacological properties.

The potential applications of this compound extend beyond neurological disorders. Research is ongoing into its efficacy against other conditions such as cancer and inflammation. Piperidine derivatives have been found to exhibit anti-inflammatory properties by modulating cytokine production and immune cell function. Additionally, some studies suggest that these compounds may inhibit enzymes involved in cancer cell proliferation and survival.

In conclusion, (3R,4S)-(1-Benzyl-3-hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester (CAS No. 1932455-20-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique stereochemistry and structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications for piperidine derivatives, compounds like this one will play a crucial role in advancing drug discovery efforts.